N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-N,2-dimethylpropanamide
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Overview
Description
Synthesis Analysis
Synthesis of N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-N,2-dimethylpropanamide and related compounds typically involves various organic synthesis techniques. For example, N,N-dimethylformamide (DMF) has been used as a carbon synthon for the synthesis of N-heterocycles, such as pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones, showcasing the versatility of DMF in heterocycle synthesis (Li et al., 2021). Additionally, derivatives of quinoline-2-carboxamide have been synthesized and evaluated for biological activities, indicating the broad applicability of quinoline derivatives in medicinal chemistry (Matarrese et al., 2001).
Molecular Structure Analysis
The molecular structure of quinoline derivatives has been extensively studied using various analytical techniques. For instance, the crystal structure of N-((6-bromo-2-methoxyquinolin-3-yl)(phenyl)methyl)-N-(1-adamantyl)-3-(dimethylamino) propanamide revealed a monoclinic system with specific bonding patterns, showcasing the detailed molecular architecture of such compounds (Bai et al., 2012).
Chemical Reactions and Properties
Quinoline derivatives undergo various chemical reactions, contributing to their diverse chemical properties. The synthesis and mutagenicity of 2-hydroxyamino-3-methylimidazolo[4,5-f]quinoline (N-hydroxy-IQ) highlight the chemical reactivity and potential biological implications of these compounds (Snyderwine et al., 1987).
Physical Properties Analysis
The physical properties of quinoline derivatives, such as solubility, melting point, and stability, are crucial for their application in various fields. Although specific data for this compound are not available, related compounds exhibit unique physical characteristics that influence their utility in chemical synthesis and pharmaceutical applications.
Chemical Properties Analysis
The chemical properties of quinoline derivatives, including acidity, basicity, and reactivity with other chemical agents, determine their functionality in chemical reactions and potential as therapeutic agents. For instance, the synthesis, purification, and mutagenicity studies on N-hydroxy-IQ indicate the complex chemical behavior and potential risks associated with these compounds (Snyderwine et al., 1987).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,2-dimethyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-10(2)16(20)18(4)9-13-8-12-6-5-11(3)7-14(12)17-15(13)19/h5-8,10H,9H2,1-4H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMRSOYRCDCPDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C)C(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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